Cas no 38470-14-3 (D-Pipercolic Acid Hydrochloride)

D-Pipercolic Acid Hydrochloride Chemical and Physical Properties
Names and Identifiers
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- (R)-Piperidine-2-carboxylic acid hydrochloride
- D-Pipercolic acid HCl
- (2R)-Piperidine-2-carboxylic acid hydrochloride (1:1)
- (R)-piperidine-2-carboxylic acid??????HCl
- 2-piperidinecarboxylic acid, (2R)-, hydrochloride (1:1)
- LogP
- D-Pipercolic acid hydrochloride
- D-Pipercolic Acid Hydrochloride
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- MDL: MFCD00792495
- Inchi: 1S/C6H11NO2.ClH/c8-6(9)5-3-1-2-4-7-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m1./s1
- InChI Key: AUGDEGXARBUSFU-NUBCRITNSA-N
- SMILES: C1CCC[C@H](C(O)=O)N1.Cl
Computed Properties
- Exact Mass: 165.05576
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
Experimental Properties
- Color/Form: White to Yellow Solid
- PSA: 49.33
D-Pipercolic Acid Hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P280;P305+P351+P338
- Storage Condition:Room temperature
D-Pipercolic Acid Hydrochloride PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
eNovation Chemicals LLC | Y1055303-100g |
D-PIPERCOLIC ACID HCL |
38470-14-3 | 97% | 100g |
$690 | 2024-06-06 | |
TRC | P475325-500mg |
D-Pipercolic Acid Hydrochloride |
38470-14-3 | 500mg |
$ 135.00 | 2022-06-03 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X43735-5g |
(R)-Piperidine-2-carboxylic acid hydrochloride |
38470-14-3 | 5g |
¥756.0 | 2021-09-03 | ||
abcr | AB285559-10 g |
(R)-Piperidine-2-carboxylic acid hydrochloride, 97%; . |
38470-14-3 | 97% | 10g |
€335.20 | 2023-06-21 | |
abcr | AB285559-1 g |
(R)-Piperidine-2-carboxylic acid hydrochloride, 97%; . |
38470-14-3 | 97% | 1g |
€116.20 | 2023-06-21 | |
SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-XI871-1g |
D-Pipercolic Acid Hydrochloride |
38470-14-3 | 97% | 1g |
272.0CNY | 2021-07-15 | |
AstaTech | 65236-1/G |
D-PIPERCOLIC ACID HCL |
38470-14-3 | 97% | 1g |
$39 | 2023-09-16 | |
eNovation Chemicals LLC | Y1055303-25g |
D-PIPERCOLIC ACID HCL |
38470-14-3 | 97% | 25g |
$230 | 2024-06-06 | |
Ambeed | A731055-10g |
(R)-Piperidine-2-carboxylic acid hydrochloride |
38470-14-3 | 97% | 10g |
$124.0 | 2024-07-19 | |
Ambeed | A731055-1g |
(R)-Piperidine-2-carboxylic acid hydrochloride |
38470-14-3 | 97% | 1g |
$33.0 | 2024-07-19 |
D-Pipercolic Acid Hydrochloride Related Literature
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1. 646. Chemical and physical properties of some sydnonesD. Ll. Hammick,Denys J. Voaden J. Chem. Soc. 1961 3303
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Euneace Teoh,Eva M. Campi,W. Roy Jackson,Andrea J. Robinson Chem. Commun. 2002 978
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Euneace Teoh,Eva M. Campi,W. Roy Jackson,Andrea J. Robinson New J. Chem. 2003 27 387
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J. W. Clark-Lewis,P. I. Mortimer J. Chem. Soc. 1961 189
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5. Optical rotatory dispersion and circular dichroism. Part LXX. The circular dichroism of some less common amino-acidsL. Fowden,P. M. Scopes,R. N. Thomas J. Chem. Soc. C 1971 833
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6. Substituent effects in saturated systems. Preparation, stereochemistry, and acidity of pipecolic (piperidine-2-carboxylic) acid derivativesDonald E. Caddy,James H. P. Utley J. Chem. Soc. Perkin Trans. 2 1973 1258
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7. 458. Antibiotics of the E129 (ostreogrycin) complex. Part I. The structure of E129BF. W. Eastwood,B. K. Snell,Alexander Todd J. Chem. Soc. 1960 2286
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8. Bridged-ring nitrogen compounds. Part 5. Synthesis of 2,6-methano-3-benzazonine ring-systemsGeorge R. Proctor,Francis J. Smith J. Chem. Soc. Perkin Trans. 1 1981 1754
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Andrew S. Evitt,Russell J. Cox Mol. BioSyst. 2011 7 1564
Additional information on D-Pipercolic Acid Hydrochloride
D-Pipercolic Acid Hydrochloride (CAS No. 38470-14-3): An Overview of Its Chemical Properties and Applications in Biomedical Research
D-Pipercolic Acid Hydrochloride (CAS No. 38470-14-3) is a compound of significant interest in the fields of chemistry, biology, and pharmaceutical sciences. This article aims to provide a comprehensive overview of its chemical properties, synthesis methods, and applications in biomedical research, drawing on the latest scientific findings to enhance understanding and highlight its potential.
D-Pipercolic Acid Hydrochloride is a white crystalline solid with a molecular formula of C6H13NO3·HCl. It has a molecular weight of 179.63 g/mol and is highly soluble in water. The compound is characterized by its piperidine ring structure, which imparts unique chemical and biological properties. The hydrochloride salt form enhances its stability and solubility, making it suitable for various applications in both research and industry.
The synthesis of D-Pipercolic Acid Hydrochloride typically involves the oxidation of piperidine derivatives followed by acidification to form the hydrochloride salt. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as the use of green solvents and catalysts. These improvements not only reduce the environmental impact but also enhance the yield and purity of the final product.
In terms of its biological activity, D-Pipercolic Acid Hydrochloride has been studied for its potential as a modulator of various physiological processes. Research has shown that it can interact with specific receptors and enzymes, making it a valuable tool in understanding cellular signaling pathways. For instance, studies have demonstrated its ability to modulate G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.
The pharmacological properties of D-Pipercolic Acid Hydrochloride have also been explored in preclinical models. In vitro assays have revealed its potential as an anti-inflammatory agent, with studies showing that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic applications in inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
Beyond its anti-inflammatory properties, D-Pipercolic Acid Hydrochloride has also been investigated for its neuroprotective effects. Preclinical studies have shown that it can reduce oxidative stress and protect neurons from damage induced by neurotoxins. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
In the context of drug development, D-Pipercolic Acid Hydrochloride has been evaluated for its safety and efficacy in various animal models. Toxicity studies have indicated that it is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.
The latest research has also focused on optimizing the delivery methods for D-Pipercolic Acid Hydrochloride. Nanotechnology-based delivery systems have shown promise in enhancing its bioavailability and targeting specific tissues or cells. For example, liposomal formulations have been developed to improve its stability and reduce systemic side effects.
In conclusion, D-Pipercolic Acid Hydrochloride (CAS No. 38470-14-3) is a versatile compound with a wide range of potential applications in biomedical research and drug development. Its unique chemical structure and biological activities make it an important molecule for further investigation. As research continues to advance, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, paving the way for innovative treatments for various diseases.
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